Cas no 298220-86-7 (2-Hydroxy-5-(thien-3-yl)benzaldehyde)

2-Hydroxy-5-(thien-3-yl)benzaldehyde is a versatile aromatic aldehyde featuring a hydroxyl group at the 2-position and a thienyl substituent at the 5-position of the benzaldehyde core. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, coordination complexes, and functional materials. Its unique structure, combining a benzaldehyde scaffold with a thiophene moiety, enables applications in pharmaceuticals, agrochemicals, and material science. The presence of both aldehyde and hydroxyl groups allows for further functionalization, making it a useful precursor for Schiff bases, ligands, and other derivatives. Its well-defined reactivity profile and stability under standard conditions enhance its utility in research and industrial applications.

2-Hydroxy-5-(thien-3-yl)benzaldehyde structure

298220-86-7 structure

Product Name:2-Hydroxy-5-(thien-3-yl)benzaldehyde

CAS No:298220-86-7

MF:C₁₁H₈O₂S

MW:204.245021820068

MDL:MFCD06802126

CID:2129450

PubChem ID:20099803

Update Time:2025-06-30

2-Hydroxy-5-(thien-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-5-(thien-3-yl)benzaldehyde
- 2-hydroxy-5-thiophen-3-ylbenzaldehyde
- 298220-86-7
- 2-FORMYL-4-(THIOPHEN-3-YL)PHENOL
- 2-Hydroxy-5-(thiophen-3-yl)benzaldehyde
- 2-Formyl-4-(thiophen-3-yl)phenol, 95%
- RUICYUGGZYRQOG-UHFFFAOYSA-N
- CHEMBL3660409
- SCHEMBL6639987
- 2-Hydroxy-5-(3-thienyl)benzaldehyde
- AKOS004116227
- DTXSID00602407
- DB-347120
- BDBM111257
- MFCD06802126
- US8614253, 43-17
- MDL： MFCD06802126
- Inchi： 1S/C11H8O2S/c12-6-10-5-8(1-2-11(10)13)9-3-4-14-7-9/h1-7,13H
- InChI Key： RUICYUGGZYRQOG-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1C=CC(=C(C=O)C=1)O

Computed Properties

Exact Mass: 204.02450067Da
Monoisotopic Mass: 204.02450067Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 65.5Å²

2-Hydroxy-5-(thien-3-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320650-5 g	2-Formyl-4-(thiophen-3-yl)phenol, 95%; .	298220-86-7	95%	5 g	€1,159.00	2023-07-19
abcr	AB320650-5g	2-Formyl-4-(thiophen-3-yl)phenol, 95%; .	298220-86-7	95%	5g	€1159.00	2025-02-19